Cas no 1393-25-5 (Secretin)

• Product Name: Secretin
• CAS No: 1393-25-5
• MF: C₁₃₀H₂₁₉N₄₃O₄₂
• MW: 3056.39278817177
• CID: 188495
• PubChem ID: 16129665
• Update Time: 2025-04-19

Secretin Chemical and Physical Properties

Names and Identifiers

• Secretin
• SECRETIN (HUMAN)
• SECRETIN, HUMAN
• L-Histidyl-L-seryl-L-alpha-aspartylglycyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-L-alpha-glutamyl-L-leucyl-L-s
• L-Histidyl-L-seryl-L-alpha-aspartylglycyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-L-alpha-glutamyl-L-leucyl-L-seryl-L-arginyl-L-leucyl-L-arginyl-L-alpha-aspartyl-L-seryl-L-alanyl-L-arginyl-L-leucyl-L-glutaminyl-L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl-L-valinamide
• Secretin [INN:BAN:DCF:JAN]
• Vitrum
• C13523
• secrepan
• secretolin
• HSDGTFTSELSRLREGARLQRLLQGLV-NH2
• HSDGTFTSELSRLREGARLQRLLQGLV-NH3
• HIS-SER-ASP-GLY-THR-PHE-THR-SER-GLU-LEU-SER-ARG-LEU-ARG-GLU-GLY-ALA-ARG-LEU-GLN-ARG-LEU-LEU-GLN-GLY-LEU-VAL-NH2
• H-HIS-SER-ASP-GLY-THR-PHE-THR-SER-GLU-LEU-SER-ARG-LEU-ARG-GLU-GLY-ALA-ARG-LEU-GLN-ARG-LEU-LEU-GLN-GLY-LEU-VAL-NH3
• H-HIS-SER-ASP-GLY-THR-PHE-THR-SER-GLU-LEU-SER-ARG-LEU-ARG-GLU-GLY-ALA-ARG-LEU-GLN-ARG-LEU-LEU-GLN-GLY-LEU-VAL-NH2
• HIS-SER-ASP-GLY-THR-PHE-THR-SER-GLU-LEU-SER-ARG-LEU-ARG-GLU-GLY-ALA-ARG-LEU-GLN-ARG-LEU-LEU-GLN-GLY-LEU-VAL-NH2 HUMAN
• Secretin-Kabi
• Secretine [INN-French]
• 88C55N56UU
• SCHEMBL677502
• SECRETIN SYNTHETIC HUMAN
• Secretina [INN-Spanish]
• Secretina
• GTPL1155
• NS00122872
• SecreFlow
• SECRETIN-FERRING
• 1393-25-5
• UNII-88C55N56UU
• Secretin (porcine), 15-L-glutamic acid-16-glycine-
• L-Histidyl-L-seryl-L-alpha-aspartylglycyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-L-alpha-glutamyl-L-leucyl-L-seryl-L-arginyl-L-leucyl-L-arginyl-L-alpha-glutamylglycyl-L-alanyl-L-arginyl-L-leucyl-L-glutaminyl-L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl-L-valinamide
• EINECS 215-733-3
• AKOS015896025
• Secretine
• Secretinum [INN-Latin]
• GTPL3643
• Secretinum
• Secretin [USAN:INN:BAN:DCF:JAN]
• Q27088772

• Inchi： 1S/C130H219N43O42/c1-59(2)43-78(118(206)172-99(65(13)14)126(214)215)151-94(182)53-148-104(192)75(31-34-91(132)180)156-113(201)81(46-62(7)8)163-115(203)82(47-63(9)10)161-107(195)72(28-22-38-145-128(136)137)153-110(198)76(32-35-92(133)181)157-114(202)80(45-61(5)6)159-106(194)71(27-21-37-144-127(134)135)152-102(190)66(15)150-120(208)87(55-174)168-117(205)86(52-98(188)189)165-109(197)73(29-23-39-146-129(138)139)154-112(200)79(44-60(3)4)160-108(196)74(30-24-40-147-130(140)141)155-121(209)89(57-176)169-116(204)83(48-64(11)12)162-111(199)77(33-36-96(184)185)158-122(210)90(58-177)170-125(213)101(68(17)179)173-119(207)84(49-69-25-19-18-20-26-69)166-124(212)100(67(16)178)171-95(183)54-149-105(193)85(51-97(186)187)164-123(211)88(56-175)167-103(191)70(131)50-93-142-41-42-143-93/h18-20,25-26,41-42,59-68,70-90,99-101,174-179H,21-24,27-40,43-58,131H2,1-17H3,(H2,132,180)(H2,133,181)(H,142,143)(H,148,192)(H,149,193)(H,150,208)(H,151,182)(H,152,190)(H,153,198)(H,154,200)(H,155,209)(H,156,201)(H,157,202)(H,158,210)(H,159,194)(H,160,196)(H,161,195)(H,162,199)(H,163,203)(H,164,211)(H,165,197)(H,166,212)(H,167,191)(H,168,205)(H,169,204)(H,170,213)(H,171,183)(H,172,206)(H,173,207)(H,184,185)(H,186,187)(H,188,189)(H,214,215)(H4,134,135,144)(H4,136,137,145)(H4,138,139,146)(H4,140,141,147)
• InChI Key： KKNIUBFRGPFELP-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(C(CCCNC(=N)N)NC(C(CCC(N)=O)NC(C(CC(C)C)NC(C(CCCNC(=N)N)NC(C(C)NC(C(CO)NC(C(CC(=O)O)NC(C(CCCNC(=N)N)NC(C(CC(C)C)NC(C(CCCNC(=N)N)NC(C(CO)NC(C(CC(C)C)NC(C(CCC(=O)O)NC(C(CO)NC(C(C(C)O)NC(C(CC1C=CC=CC=1)NC(C(C(C)O)NC(CNC(C(CC(=O)O)NC(C(CO)NC(C(CC1=NC=CN1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC(C(NC(C(NCC(NC(C(NC(C(=O)O)C(C)C)=O)CC(C)C)=O)=O)CCC(N)=O)=O)CC(C)C

Computed Properties

• Exact Mass: 3053.62604
• Monoisotopic Mass: 3054.6322782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 52
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 215
• Rotatable Bond Count: 109
• Complexity: 6980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 27
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -13.4
• Topological Polar Surface Area: 1420Ų

Experimental Properties

• PSA: 1412.76

Secretin Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides